Cas no 2092715-78-9 (2-Methyl-6-(5-methylpyrazin-2-yl)pyrimidin-4-ol)

• Product Name: 2-Methyl-6-(5-methylpyrazin-2-yl)pyrimidin-4-ol
• CAS No: 2092715-78-9
• MF: C₁₀H₁₀N₄O
• MW: 202.212601184845
• CID: 5723249
• PubChem ID: 137027735
• Update Time: 2025-08-04

2-Methyl-6-(5-methylpyrazin-2-yl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-(5-methylpyrazin-2-yl)pyrimidin-4-ol
• AKOS026714777
• 2092715-78-9
• F1967-4116
• 4(3H)-Pyrimidinone, 2-methyl-6-(5-methyl-2-pyrazinyl)-
• 2-Methyl-6-(5-methylpyrazin-2-yl)pyrimidin-4-ol

• Inchi： 1S/C10H10N4O/c1-6-4-12-9(5-11-6)8-3-10(15)14-7(2)13-8/h3-5H,1-2H3,(H,13,14,15)
• InChI Key： RFNZYGUYHZTNSM-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2C=NC(C)=CN=2)N=C(C)N1

Computed Properties

• Exact Mass: 202.08546096g/mol
• Monoisotopic Mass: 202.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 371.7±52.0 °C(Predicted)
• pka: 6.81±0.50(Predicted)

Additional information on 2-Methyl-6-(5-methylpyrazin-2-yl)pyrimidin-4-ol

Introduction to 2-Methyl-6-(5-methylpyrazin-2-yl)pyrimidin-4-ol (CAS No. 2092715-78-9)

2-Methyl-6-(5-methylpyrazin-2-yl)pyrimidin-4-ol, a compound with the CAS registry number 2092715-78-9, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyrimidinols, which are known for their versatile applications in drug design and chemical synthesis. The structure of this compound features a pyrimidine ring system with substituents at positions 4, 6, and 8, providing a unique platform for further functionalization and exploration of its properties.

The chemical structure of 2-Methyl-6-(5-methylpyrazin-2-yl)pyrimidin-4-ol is characterized by a pyrimidine ring (a six-membered ring with two nitrogen atoms at positions 1 and 3), a hydroxyl group (-OH) at position 4, a methyl group (-CH3) at position 8, and a substituted pyrazine moiety at position 6. The pyrazine ring (a six-membered aromatic ring with two nitrogen atoms) is further substituted with a methyl group at position 5, which adds complexity to the molecule's electronic properties and potential reactivity.

Recent studies have highlighted the synthesis and characterization of this compound, emphasizing its potential as a building block in medicinal chemistry. Researchers have explored various synthetic routes to access this compound, including multi-step synthesis involving nucleophilic aromatic substitution, coupling reactions, and oxidation/reduction processes. The optimization of these methods has led to improved yields and purity levels, making it more accessible for further studies.

In terms of physical properties, 2-Methyl-6-(5-methylpyrazin-2-yl)pyrimidinol exhibits a melting point of approximately 310°C, which is indicative of its stability under thermal conditions. Its solubility in common organic solvents such as dichloromethane (DCM), dimethylformamide (DMF), and ethanol has been determined, making it suitable for various analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry.

The biological activity of this compound has been a focal point in recent research efforts. In vitro studies have demonstrated its potential as an inhibitor of certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. Additionally, its ability to modulate cellular signaling pathways has been explored in cancer cell lines, suggesting its role as a lead compound in anticancer drug development.

Moreover, the toxicological profile of CAS No. 2092715-78 has been assessed through acute toxicity studies in animal models. Results indicate that it exhibits low toxicity at therapeutic concentrations, which is promising for its potential use in pharmaceutical applications.

Looking ahead, the future prospects for 2-Methyl-pyrimidinol derivatives are bright. Ongoing research is focused on enhancing its bioavailability through structural modifications and exploring its efficacy in preclinical models of chronic diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical trials.

In conclusion, CAS No. 2092715 represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. Its unique chemical structure, coupled with promising biological activity profiles, positions it as a key player in the development of novel drugs targeting complex diseases.